Cas no 78892-77-0 (Methanone,1H-imidazol-5-yl(4-methylphenyl)-)

• Product Name: Methanone,1H-imidazol-5-yl(4-methylphenyl)-
• CAS No: 78892-77-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 562517
• PubChem ID: 4314124
• Update Time: 2025-04-19

Methanone,1H-imidazol-5-yl(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-imidazol-5-yl(4-methylphenyl)-
• (1H-IMIDAZOL-4-YL)-P-TOLYL-METHANONE
• 4-CPI
• 4-p-Chlorophenylimidazole
• AKOS006274257
• FT-0691076
• 78892-77-0
• 1H-imidazol-5-yl-(4-methylphenyl)methanone
• (1H-Imidazol-4-yl)(p-tolyl)methanone
• SCHEMBL11051578

• Inchi： 1S/C11H10N2O/c1-8-2-4-9(5-3-8)11(14)10-6-12-7-13-10/h2-7H,1H3,(H,12,13)
• InChI Key： JJACNNVFZULNKR-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 1.94910